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Compound of Interest

Compound Name: (-)-Haplomyrfolin

Cat. No.: B3038299

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Haplomyrfolin is a naturally occurring lignan isolated from the plant Haplophyllum
myrtifolium. Lignans are a large class of polyphenolic compounds with diverse biological
activities, and as such, are of significant interest to the scientific community for potential
therapeutic applications. This technical guide provides a summary of the available information
on the chemical structure and stereochemistry of (-)-Haplomyrfolin.

Chemical Structure and Classification

(-)-Haplomyrfolin belongs to the dibenzylbutyrolactone subclass of lignans. The core structure
consists of a butyrolactone ring substituted with two benzyl groups. The specific connectivity
and substitution pattern for (-)-Haplomyrfolin were determined through spectroscopic analysis
and reported in the primary literature.

Unfortunately, detailed quantitative data and specific experimental protocols are not readily
available in the public domain at this time. The foundational data for this compound was
published in:

o Gozler, B., & Shamma, M. (1986). Haplomyrtin and (-)-haplomyrfolin: two lignans from
Haplophyllum myrtifolium. Phytochemistry, 25(8), 1949-1951.
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Researchers requiring in-depth quantitative data and detailed experimental protocols are
encouraged to consult this primary reference.

Stereochemistry

The designation "(-)" in (-)-Haplomyrfolin indicates that it is levorotatory, meaning it rotates
plane-polarized light to the left. This is a key indicator of its chiral nature. The absolute
stereochemistry, which describes the specific three-dimensional arrangement of atoms at its
chiral centers (typically designated as R or S), would have been determined in the original
structure elucidation study. Without access to the specific optical rotation values and detailed
stereochemical analysis from the primary literature, the absolute configuration cannot be
definitively stated here.

Data Presentation

Due to the limited availability of specific quantitative data from public sources, we are unable to
provide structured tables of spectroscopic information at this time. Researchers are directed to
the aforementioned primary literature for this information.

Experimental Protocols

The original 1986 publication by Gozler and Shamma would contain the detailed methodology
for the isolation of (-)-Haplomyrfolin from Haplophyllum myrtifolium. This would likely involve
extraction of the plant material with a suitable solvent, followed by chromatographic separation
techniques to purify the compound.

Similarly, any subsequent total synthesis of (-)-Haplomyrfolin would be detailed in dedicated
synthetic chemistry publications. A comprehensive search for "total synthesis of (-)-
Haplomyrfolin” did not yield specific protocols in the available databases.

Visualization

The following diagram illustrates the general classification of (-)-Haplomyrfolin as a
dibenzylbutyrolactone lignan.
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Caption: Logical relationship of (-)-Haplomyrfolin's chemical classification.

 To cite this document: BenchChem. [An In-Depth Technical Guide to (-)-Haplomyrfolin:
Chemical Structure and Stereochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3038299#haplomyrfolin-chemical-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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